Cas no 66217-06-9 (Benzene, 1,2,4,5-tetrabromo-3,6-bis[(pentabromophenyl)methyl]-)

• Product Name: Benzene, 1,2,4,5-tetrabromo-3,6-bis[(pentabromophenyl)methyl]-
• CAS No: 66217-06-9
• MF: C₂₀H₄Br₁₄
• MW: 1362.90175533295
• CID: 388589
• PubChem ID: 71369671
• Update Time: 2025-04-19

Benzene, 1,2,4,5-tetrabromo-3,6-bis[(pentabromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4,5-tetrabromo-3,6-bis[(pentabromophenyl)methyl]-
• 1,2,3,4,5-pentabromo-6-[[2,3,5,6-tetrabromo-4-[(2,3,4,5,6-pentabromophenyl)methyl]phenyl]methyl]benzene
• DTXSID30792683
• 66217-06-9
• 1,1'-[(2,3,5,6-Tetrabromo-1,4-phenylene)bis(methylene)]bis(pentabromobenzene)

• Inchi： 1S/C20H4Br14/c21-7-3(1-5-11(25)15(29)19(33)16(30)12(5)26)8(22)10(24)4(9(7)23)2-6-13(27)17(31)20(34)18(32)14(6)28/h1-2H2
• InChI Key： KIYSORNBQNBBJM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1CC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)Br)Br)CC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 1362.8737g/mol
• Monoisotopic Mass: 1348.8880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 0Ų